ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate

• IUPAC Name: ethyl 4-[3-(hydroxymethyl)-3-[(2-methylphenyl)methyl]piperidin-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C22H34N2O3/c1-3-27-21(26)23-13-9-20(10-14-23)24-12-6-11-22(16-24,17-25)15-19-8-5-4-7-18(19)2/h4-5,7-8,20,25H,3,6,9-17H2,1-2H3
• InChI Key: LLDUPHKPWCYFKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCCC(C2)(CC3=CC=CC=C3C)CO
• Molecular Formula: C22H34N2O3
• Molecular Weight: 374.5 g/mol

Description

Ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate, also known as JNJ-42153605, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been shown to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate involves the inhibition of DAT, which leads to an increase in extracellular dopamine levels in the brain. This increase in dopamine levels has been shown to result in improved cognitive function, motor activity, and reward processing. The selectivity of ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate for DAT over other monoamine transporters such as serotonin and norepinephrine transporters has been demonstrated in various in vitro and in vivo studies.
Biochemical and Physiological Effects:
ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate has been shown to exhibit several biochemical and physiological effects. In animal studies, it has been shown to increase locomotor activity, improve cognitive function, and reduce impulsivity. It has also been shown to reduce cocaine self-administration and reinstatement in rats, indicating its potential as an anti-addictive agent. In addition, ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and brain penetration.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate in lab experiments include its high selectivity for DAT, its favorable pharmacokinetics, and its potential therapeutic applications. However, there are also some limitations to its use. For example, the synthesis of ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate is relatively complex and may not be suitable for large-scale production. In addition, further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research on ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate. One potential direction is to explore its therapeutic potential for the treatment of neuropsychiatric disorders such as ADHD and addiction. Another direction is to investigate its potential as a tool for studying the role of DAT in dopamine neurotransmission. Finally, further studies are needed to optimize the synthesis of ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate and to develop more potent and selective DAT inhibitors.

Scientific Research Applications

Ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent and selective inhibition of the dopamine transporter (DAT) in vitro and in vivo. DAT is a key protein involved in the regulation of dopamine neurotransmission, and its dysfunction has been implicated in several neuropsychiatric disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and addiction. Therefore, ethyl 3-(hydroxymethyl)-3-(2-methylbenzyl)-1,4'-bipiperidine-1'-carboxylate has been proposed as a potential therapeutic agent for the treatment of these disorders.